(5-Methylpiperazin-2-yl)methanol dihydrochloride

Specification

• Molecular Formula: C6H16Cl2N2O
• Molecular Weight: 203.11 g/mol
• IUPAC Name: (5-methylpiperazin-2-yl)methanol;dihydrochloride
• Standard InChI: InChI=1S/C6H14N2O.2ClH/c1-5-2-8-6(4-9)3-7-5;;/h5-9H,2-4H2,1H3;2*1H
• Standard InChI Key: KWUUEQADUUJHKU-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(CN1)CO.Cl.Cl

Introduction

(5-Methylpiperazin-2-yl)methanol dihydrochloride, also known as [(2S,5S)-5-methylpiperazin-2-yl]methanol dihydrochloride, is a chemical compound with the molecular formula C6H16Cl2N2O and a molecular weight of 203.11 g/mol. It is a derivative of piperazine, a heterocyclic organic compound commonly used in pharmaceutical and chemical research. The compound exists as a dihydrochloride salt, which enhances its stability and solubility in aqueous environments.

Key Identifiers

Property	Value
CAS Number	2407907-33-7
Molecular Formula	C6H16Cl2N2O
Molecular Weight	203.11 g/mol
IUPAC Name	[(2S,5S)-5-methylpiperazin-2-yl]methanol;dihydrochloride
SMILES Notation	C[C@H]1CNC@@HCO.Cl.Cl
PubChem CID	145996839

Synthesis and Preparation

The synthesis of (5-Methylpiperazin-2-yl)methanol dihydrochloride involves the functionalization of piperazine derivatives. While detailed synthetic procedures are not explicitly provided in the sources, general methods typically include:

• Substitution reactions to introduce the methyl and hydroxymethyl groups.

• Salt formation through reaction with hydrochloric acid to yield the dihydrochloride form.

Pharmaceutical Research

This compound is primarily utilized as an intermediate or building block in pharmaceutical synthesis due to its functional groups that allow further derivatization.

Potential Biological Activity

While specific biological activities for this compound are not documented in detail, piperazine derivatives are widely studied for their antimicrobial, antiparasitic, and central nervous system activities.

Solubility

The dihydrochloride form enhances water solubility, making it suitable for biological applications.

Stability

The compound is stable under standard laboratory conditions but may require protection from excessive moisture or light.

Spectroscopic Data

Spectroscopic data such as NMR or IR were not explicitly available in the sources but are essential for confirming structural integrity during synthesis.

Future Research Directions

Future studies could focus on:

• Investigating its pharmacological properties to identify potential therapeutic applications.

• Exploring its role as a precursor for synthesizing novel bioactive molecules.

• Conducting detailed spectroscopic and crystallographic studies to fully characterize its physical properties.